Cas no 13702-58-4 (3,4,6-Trimethyl-3-cyclohexenylcarbaldehyd)

• Product Name: 3,4,6-Trimethyl-3-cyclohexenylcarbaldehyd
• CAS No: 13702-58-4
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• MDL: MFCD01002088
• CID: 2604870
• PubChem ID: 354333601
• Update Time: 2025-08-02

3,4,6-Trimethyl-3-cyclohexenylcarbaldehyd Chemical and Physical Properties

Names and Identifiers

• 3,4,6-Trimethyl-3-cyclohexene-1-carboxaldehyde
• 3,4,6-Trimethyl-3-cyclohexenylcarbaldehyd
• 1.2.5-Trimethyl-4-formyl-cyclohexen-(1)
• 2,4,5-Trimethyl-1,2,3,6-tetrahydro-benzaldehyd
• 2,4,5-Trimethyl-cyclohexen-(4)-carbaldehyd-(1)
• 2.4.5-Trimethyl-Δ4-tetrahydro-benzaldehyd
• 3,4,6-Trimethyl-cyclohex-3-encarbaldehyd
• 3,4,6-trimethyl-cyclohex-3-enecarbaldehyde
• SCHEMBL23004956
• MFCD01002088
• 13702-58-4
• T71740
• T3200
• 3,4,6-trimethylcyclohex-3-ene-1-carbaldehyde

• MDL： MFCD01002088
• Inchi： 1S/C10H16O/c1-7-4-9(3)10(6-11)5-8(7)2/h6,9-10H,4-5H2,1-3H3
• InChI Key： BJCRWNCKQBPGHU-UHFFFAOYSA-N
• SMILES： O=CC1CC(C)=C(C)CC1C

Computed Properties

• Exact Mass: 152.12000
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Boiling Point: 93°C/15mmHg(lit.)
• PSA: 17.07000
• LogP: 2.56780

3,4,6-Trimethyl-3-cyclohexenylcarbaldehyd Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3,4,6-Trimethyl-3-cyclohexenylcarbaldehyd

3,4,6-Trimethyl-3-cyclohexenylcarbaldehyd

3,4,6-Trimethyl-3-cyclohexenylcarbaldehyd (CAS No. 13702-58-4) is a unique organic compound with a complex structure that has garnered significant attention in both academic and industrial research. This compound belongs to the class of aldehydes and features a cyclohexene ring substituted with three methyl groups and an aldehyde functional group. Its chemical formula is C₁₁H₁₈O, and it exhibits a molecular weight of 166.25 g/mol. The compound's structure is characterized by a six-membered cyclohexene ring with substituents at positions 3, 4, and 6, making it a highly branched and potentially bioactive molecule.

The synthesis of 3,4,6-Trimethyl-3-cyclohexenylcarbaldehyd involves advanced organic chemistry techniques, including Friedel-Crafts alkylation and subsequent oxidation reactions. Researchers have explored various methods to optimize its synthesis, focusing on improving yield and purity. Recent studies have highlighted the use of transition metal catalysts to facilitate the formation of the cyclohexene ring and the aldehyde group. These advancements have not only enhanced the efficiency of the synthesis process but also opened new avenues for large-scale production.

One of the most intriguing aspects of this compound is its potential application in the pharmaceutical industry. The presence of multiple methyl groups and an aldehyde functional group makes it a promising candidate for drug design. Studies have shown that 3,4,6-Trimethyl-3-cyclohexenylcarbaldehyd exhibits significant antioxidant activity, which could be harnessed in the development of new therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its pharmacological applications, 3,4,6-Trimethyl-3-cyclohexenylcarbaldehyd has also been investigated for its role in flavor chemistry. The compound's unique aroma profile makes it a valuable ingredient in the food and beverage industry. Recent research has focused on understanding its sensory properties and stability under various processing conditions. This has led to its incorporation into flavor formulations for beverages, snacks, and other food products.

The environmental impact of 3,4,6-Trimethyl-3-cyclohexenylcarbaldehyd has also been a topic of interest. Researchers have examined its biodegradation pathways under different environmental conditions to assess its safety for industrial use. Studies indicate that the compound undergoes rapid microbial degradation in aerobic environments, reducing its potential ecological footprint.

From a structural perspective, 3,4,6-Trimethyl-3-cyclohexenylcarbaldehyd exhibits interesting stereochemical properties due to the presence of multiple chiral centers in its molecule. This has led to investigations into its enantiomeric forms and their respective biological activities. Recent findings suggest that one enantiomer may exhibit superior bioactivity compared to the other, opening new possibilities for asymmetric synthesis techniques.

In conclusion, 3,4,6-Trimethyl-3-cyclohexenylcarbaldehyd (CAS No. 13702-58-4) is a multifaceted compound with applications spanning pharmaceuticals, flavor chemistry, and environmental science. Its complex structure and versatile functional groups make it a valuable subject for ongoing research. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in various industries.